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Compound of Interest

Compound Name: PROTAC ATR degrader-1

Cat. No.: B12366124 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of novel chemical entities like PROTAC ATR degrader-1 are paramount for ensuring a

secure laboratory environment and minimizing environmental impact. This guide provides

essential, immediate safety and logistical information, including a step-by-step operational plan

for the proper disposal of PROTAC ATR degrader-1.

Core Safety and Handling Data
While a specific Safety Data Sheet (SDS) for PROTAC ATR degrader-1 (also known as

compound ZS-7) is not publicly available, data from analogous PROTAC compounds and

general laboratory chemical safety best practices provide a strong framework for its handling

and disposal.[1][2] PROTACs, as a class of biologically active molecules, should be handled

with care by trained personnel.[1][2]
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Parameter Information

Chemical Name PROTAC ATR degrader-1 (compound ZS-7)

Molecular Formula C41H38F3N11O10

Molecular Weight 901.80

Known Hazards

Assumed to be harmful if swallowed and

potentially irritating to skin and eyes.[2][3]

Considered very toxic to aquatic life with long-

lasting effects.[3]

Storage (Powder) Store at -20°C.

Storage (in Solvent)
Store at -80°C for up to 6 months, or -20°C for

up to 1 month.[4]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.[3]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial when handling PROTAC ATR
degrader-1 to minimize exposure.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_PROTAC_Axl_Degrader_2_A_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.medchemexpress.com/protac-atr-degrader-1.html
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/product/b12366124?utm_src=pdf-body
https://www.benchchem.com/product/b12366124?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guidance_for_Handling_PROTAC_ER_Degrader_3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specifications &
Recommendations

Eye Protection Safety Goggles/Glasses

Must be worn at all times when

handling the compound to

protect from splashes.[5][6]

Should have side-shields for

additional protection.[5][6]

Face Shield

Recommended in addition to

safety goggles when there is a

high risk of splashing.[5][6]

Hand Protection Protective Gloves

Chemical-resistant gloves

(e.g., nitrile) are mandatory.[5]

[6] Inspect gloves for tears

before use and change them

immediately if contaminated.[5]

Body Protection Laboratory Coat

A lab coat or gown should be

worn to protect skin and

personal clothing from

contamination.[5][6]

Respiratory Protection Suitable Respirator

Required when handling the

solid compound to avoid dust

inhalation or when working

with solutions in poorly

ventilated areas.[6]

Step-by-Step Disposal Protocol
The proper disposal of PROTAC ATR degrader-1 and associated materials is a critical final

step in the experimental workflow. All materials that have come into contact with the compound

must be treated as hazardous waste.[2]

Waste Segregation:
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Solid Waste: This includes unused or expired PROTAC ATR degrader-1 powder, as well as

contaminated consumables such as gloves, pipette tips, vials, and absorbent paper.[2][3]

Liquid Waste: This includes any solutions containing PROTAC ATR degrader-1.[2][3] Do not

dispose of liquid waste down the drain.[6]

Waste Collection:
Solid Waste: Collect all solid waste in a designated, leak-proof hazardous waste container

lined with a heavy-duty plastic bag.[2] The container should be clearly labeled.

Liquid Waste: Collect all liquid waste in a separate, sealed, and shatter-resistant container.[2]

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[2]

Labeling:
All waste containers must be clearly and accurately labeled.[2] The label should include:

The words "Hazardous Waste".[2]

The full chemical name: "PROTAC ATR degrader-1".[2]

The concentration (if applicable).[2]

The date of accumulation.[2]

The name of the principal investigator or research group.[2]

Storage:
Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory pending pickup.[2]

Final Disposal:
All waste containing PROTAC ATR degrader-1 must be disposed of through an approved

waste disposal plant.[3][6] Follow all local, state, and federal regulations for hazardous waste

disposal.[3]
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Spill Management:
In the event of a spill, prevent further leakage.[3]

For liquid spills, use a non-combustible absorbent material like vermiculite or sand.[3]

For solid spills, carefully sweep or scoop the material to avoid generating dust.[3]

Collect all spill cleanup materials into a designated, sealed container for hazardous waste.[3]

Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then wash the area

thoroughly.[3]

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of PROTAC ATR degrader-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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